Morphology-controllable 1D–3D nanostructured TiO2 bilayer photoanodes for dye-sensitized solar cells†
Chemical Communications Pub Date: 2012-11-08 DOI: 10.1039/C2CC37212F
Abstract
Morphology-controlled bilayer TiO2
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